Cas no 1799439-18-1 (3-Chloropyrazolo[1,5-a]pyridine)

• Product Name: 3-Chloropyrazolo[1,5-a]pyridine
• CAS No: 1799439-18-1
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• CID: 3163781
• Update Time: 2025-05-21

3-Chloropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrazolo[1,5-a]pyridine
• AK165560
• FCH3758220

• Inchi： 1S/C7H5ClN2/c8-6-5-9-10-4-2-1-3-7(6)10/h1-5H
• InChI Key： BFRWBELZDURTKY-UHFFFAOYSA-N
• SMILES： ClC1C=NN2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Chloropyrazolo[1,5-a]pyridine

3-Chloropyrazolo[1,5-a]pyridine: A Versatile Heterocyclic Compound with Promising Applications in Medicinal Chemistry

3-Chloropyrazolo[1,5-a]pyridine (CAS No. 1799439-18-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and therapeutic potential. The presence of a chlorine atom at the 3-position of the pyrazolopyridine ring imparts additional reactivity and functional versatility, making it an attractive building block for the synthesis of more complex molecules.

The chemical structure of 3-Chloropyrazolo[1,5-a]pyridine consists of a pyrazole ring fused to a pyridine ring, with a chlorine substituent at the 3-position. This arrangement provides a rigid and planar structure, which is beneficial for molecular recognition and binding interactions with biological targets. The chlorine atom can also serve as a leaving group in various chemical reactions, enabling the synthesis of derivatives with different substituents at this position.

In the field of medicinal chemistry, 3-Chloropyrazolo[1,5-a]pyridine has been extensively studied for its potential as a scaffold for the development of novel therapeutic agents. Recent research has highlighted its role in the design of inhibitors for various enzymes and receptors, including kinases, proteases, and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloropyrazolo[1,5-a]pyridine exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in several cancers.

Another area of interest is the use of 3-Chloropyrazolo[1,5-a]pyridine derivatives as modulators of GPCRs. GPCRs are a large family of membrane proteins that play crucial roles in cellular signaling pathways and are important targets for drug discovery. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 3-Chloropyrazolo[1,5-a]pyridine showed high affinity and selectivity for specific GPCRs, making them promising candidates for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

The synthetic accessibility of 3-Chloropyrazolo[1,5-a]pyridine is another factor contributing to its popularity in medicinal chemistry research. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One common approach involves the condensation of 2-chloro-6-formylpyridine with hydrazine followed by cyclization to form the pyrazolopyridine ring. This method allows for easy modification at different positions of the molecule, facilitating the exploration of structure-activity relationships (SAR) studies.

In addition to its medicinal applications, 3-Chloropyrazolo[1,5-a]pyridine has also found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and photophysical properties, making them suitable for applications in catalysis and materials science.

The environmental impact and safety profile of 3-Chloropyrazolo[1,5-a]pyridine are also important considerations. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during synthesis and handling to ensure safe laboratory practices.

In conclusion, 3-Chloropyrazolo[1,5-a]pyridine (CAS No. 1799439-18-1) is a versatile heterocyclic compound with a wide range of applications in medicinal chemistry and beyond. Its unique structural features and reactivity make it an attractive building block for the development of novel therapeutic agents and other functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.